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For Researchers, Scientists, and Drug Development Professionals

Abstract

Crovatin, a naturally occurring diterpenoid with the CAS number 142409-09-4, has been
isolated from the plant Croton oblongifolius. This technical guide provides a comprehensive
overview of the known properties of Crovatin, including its physicochemical characteristics,
spectral data for structural elucidation, and its documented anti-tumor activity. Detailed
experimental protocols for its isolation and cytotoxicity assessment are also presented to
support further research and development efforts. The information is intended to serve as a
foundational resource for scientists and professionals engaged in natural product chemistry,
pharmacology, and oncology drug discovery.

Chemical and Physical Properties

Crovatin is a clerodane-type diterpenoid.[1] While a comprehensive experimental
characterization of all its physical properties is not widely published, the available data from
scientific literature and commercial suppliers are summarized below.
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Property Value Reference
CAS Number 142409-09-4 [2]
Molecular Formula C21H2606 [2]
Molecular Weight 374.43 g/mol [2]
Appearance Crystalline solid [2]
Purity (typical) >98% (by HPLC) [2]
Class of Compound Diterpenoid [2]

Stem bark of Croton
Natural Source o [1]
oblongifolius Roxb.

Further experimental determination of properties such as melting point, boiling point, and
solubility in various solvents is recommended for comprehensive characterization.

Spectral Data for Structural Elucidation

The structure of Crovatin has been established through spectroscopic methods. The following
is a summary of the expected spectral data based on related compounds and general
characteristics of clerodane diterpenoids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for determining the complex stereochemistry of diterpenoids like
Crovatin. While the specific spectral data for Crovatin is found in specialized literature, the key
expected resonances are:

e 1H-NMR: Signals corresponding to methyl groups, olefinic protons, and protons attached to
carbons bearing oxygen atoms are characteristic. The complex splitting patterns provide
information on the connectivity of the molecule.

¢ 1BC-NMR: Resonances for carbonyl groups, olefinic carbons, and carbons of the fused ring
system are expected. The chemical shifts provide insight into the electronic environment of
each carbon atom.
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Other Spectroscopic Data

« Infrared (IR) Spectroscopy: Expected to show absorption bands corresponding to hydroxyl (-
OH) and carbonyl (C=0) functional groups.[1]

e Mass Spectrometry (MS): The mass spectrum would confirm the molecular weight of
Crovatin.[1]

Pharmacological Properties: Anti-Tumor Activity

Crovatin has been identified as a compound with potential anti-tumor effects. Its cytotoxic
activity has been evaluated against various cancer cell lines.

Cytotoxicity Data

While specific ICso values for Crovatin against a wide range of cell lines are not readily
available in all public documents, related diterpenoids from Croton oblongifolius have
demonstrated significant cytotoxicity. For instance, the related compound Croblongifolin,
isolated from the same plant, has shown significant activity against several human tumor cell
lines, including:[1]

HEP-G2 (Hepatocellular carcinoma)

SW620 (Colorectal adenocarcinoma)

CHAGO (Lung carcinoma)

KATO3 (Gastric carcinoma)

BT474 (Breast ductal carcinoma)

Further studies are required to establish a comprehensive cytotoxicity profile for Crovatin
against a broader panel of cancer cell lines.

Experimental Protocols
Isolation of Crovatin from Croton oblongifolius
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The following is a generalized protocol based on the isolation of diterpenoids from Croton
oblongifolius.[1]

Experimental Workflow for Crovatin Isolation
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— e

Powdered, sun-dried stem bark of C. oblongifolius

'

Extraction with hexane at room temperature

'

Filtration and concentration of hexane extract

'

Silica gel column chromatography

'

Elution with a hexane-EtOAc gradient

'

Collection of fractions

'

Further purification of Crovatin-containing fractions (e.g., preparative TLC or HPLC)
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‘ Cancer cell line culture \

Seed cells into a 96-well plate

:

Incubate for 24 hours

i

Treat cells with varying concentrations of Crovatin

i

Incubate for 48-72 hours

:

Add MTT solution to each well

i

Incubate for 4 hours

i

Add solubilizing agent (e.g., DMSO)

:

Measure absorbance at ~570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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